N1-(2-(furan-2-yl)-2-tosylethyl)-N2-phenethyloxalamide

• IUPAC Name: N'-[2-(furan-2-yl)-2-(4-methylphenyl)sulfonylethyl]-N-(2-phenylethyl)oxamide
• InChI: InChI=1S/C23H24N2O5S/c1-17-9-11-19(12-10-17)31(28,29)21(20-8-5-15-30-20)16-25-23(27)22(26)24-14-13-18-6-3-2-4-7-18/h2-12,15,21H,13-14,16H2,1H3,(H,24,26)(H,25,27)
• InChI Key: XJSWMTABZOTXTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C(CNC(=O)C(=O)NCCC2=CC=CC=C2)C3=CC=CO3
• Molecular Formula: C23H24N2O5S
• Molecular Weight: 440.5 g/mol

Description

“N1-(2-(furan-2-yl)-2-tosylethyl)-N2-phenethyloxalamide” is a complex organic compound. It likely contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen. The tosyl group (abbreviated as Ts) is a sulfonyl group bonded to a methyl group, often used as a protecting group in organic synthesis. The term “phenethyl” suggests a phenyl ring attached to an ethyl group.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The furan ring, tosyl group, and phenethyl group would all contribute to the overall structure.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. Furan rings are known to undergo a variety of reactions, including electrophilic substitution and Diels-Alder reactions. The tosyl group can act as a good leaving group in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all play a role.

Scientific Research Applications

Synthesis of Biologically Active Compounds

The synthesis of compounds based on the reactions of furan derivatives with N,N-binucleophilic reagents has been explored for creating heterocyclic compounds, including pyrimidine and pyridazine structural fragments, which are analogues of nitrogen-containing bases of the pyrimidine series. These compounds have shown potential in developing new biologically active molecules (Aniskova, Grinev, & Yegorova, 2017).

Corrosion Inhibition

Amino acid compounds derived from furan have been synthesized and evaluated as corrosion inhibitors for steel in acidic solutions. These inhibitors have demonstrated efficacy in protecting steel surfaces, highlighting the potential of furan derivatives in industrial applications to prevent corrosion (Yadav, Sarkar, & Purkait, 2015).

Dye-Sensitized Solar Cells

Furan derivatives have also been utilized in the synthesis of phenothiazine-based dyes for dye-sensitized solar cells. The introduction of furan as a conjugated linker in these dyes has resulted in improved solar energy-to-electricity conversion efficiencies, demonstrating the value of furan derivatives in enhancing the performance of photovoltaic devices (Kim et al., 2011).

Mechanism of Action

The mechanism of action would depend on the specific application of this compound. Without more information, it’s difficult to speculate on this.